Cas no 111029-50-6 (Benzaldehyde, 2,2'-[1,8-octanediylbis(oxy)]bis-)

Benzaldehyde, 2,2'-[1,8-octanediylbis(oxy)]bis- structure
111029-50-6 structure
Product Name:Benzaldehyde, 2,2'-[1,8-octanediylbis(oxy)]bis-
CAS No:111029-50-6
MF:C22H26O4
MW:354.439446926117
CID:1200628
PubChem ID:15305056
Update Time:2025-04-20

Benzaldehyde, 2,2'-[1,8-octanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2,2'-[1,8-octanediylbis(oxy)]bis-
    • 2-[8-(2-formylphenoxy)octoxy]benzaldehyde
    • 2,2'-[Octane-1,8-diylbis(oxy)]dibenzaldehyde
    • DTXSID30571172
    • 4,4'-(1,8-OCTANEDIYL)DIOXYDIBENZALDEHYDE
    • 111029-50-6
    • Inchi: 1S/C22H26O4/c23-17-19-11-5-7-13-21(19)25-15-9-3-1-2-4-10-16-26-22-14-8-6-12-20(22)18-24/h5-8,11-14,17-18H,1-4,9-10,15-16H2
    • InChI Key: YHGVQYTZPXCUGC-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C=O)CCCCCCCCOC1C=CC=CC=1C=O

Computed Properties

  • Exact Mass: 354.18318
  • Monoisotopic Mass: 354.18310931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 13
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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